4-Phenyl-1,3,4,6,7,8-hexahydro-2H-pyrimido[1,2-a]pyrimidine

• CAS No.: 53360-96-6
• Molecular Formula: C13H17N3
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 6-phenyl-3,4,6,7,8,9-hexahydro-2H-pyrimido[1,2-a]pyrimidine
• InChI: InChI=1S/C13H17N3/c1-2-5-11(6-3-1)12-7-9-15-13-14-8-4-10-16(12)13/h1-3,5-6,12H,4,7-10H2,(H,14,15)
• InChI Key: FWFACSGGWXKTMS-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C2NCCC(N2C1)C3=CC=CC=C3

Description

4-Phenyl-1,3,4,6,7,8-hexahydro-2H-pyrimido[1,2-a]pyrimidine is a useful research compound. Its molecular formula is C13H17N3 and its molecular weight is 215.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2 parts of α-[2-(1,4,5,6-tetrahydro-2-pyrimidinylamino)ethyl]benzylalcohol and 27 parts of sulfuric acid 80% is stirred for 2 hours at room temperature. The reaction mixture is poured onto crushed ice and the whole is alkalized with sodium hydroxide solution. The product is extracted with toluene. The organic layer is separated, dried, filtered and evaporated. The solid residue is crystallized from acetone, yielding 3,4,6,7,8,9-hexahydro-6-phenyl-2H-pyrimido-[1,2-a]pyrimidine, m.p. 177°-179°C.